Cas no 1024024-65-4 (1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol)

• Product Name: 1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol
• CAS No: 1024024-65-4
• MF: C₉H₁₂F₈O₃
• MW: 320.177011489868
• MDL: MFCD00427159
• CID: 2855506
• PubChem ID: 75360836
• Update Time: 2025-06-07

1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol
• 1,3-BIS(2,2,3,3-TETRAFLUOROPROPOXY)PROPAN-2-OL
• 1-(2,2,3,3-tetrafluoropropoxy)-6,6,7,7-tetrafluoro-4-oxaheptan-2-ol
• 1024024-65-4
• NJAVGVZXWFYLMP-UHFFFAOYSA-N
• MFCD00427159

• MDL： MFCD00427159
• Inchi： 1S/C9H12F8O3/c10-6(11)8(14,15)3-19-1-5(18)2-20-4-9(16,17)7(12)13/h5-7,18H,1-4H2
• InChI Key： NJAVGVZXWFYLMP-UHFFFAOYSA-N
• SMILES： FC(C(F)F)(COCC(COCC(C(F)F)(F)F)O)F

Computed Properties

• Exact Mass: 320.06587g/mol
• Monoisotopic Mass: 320.06587g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 320.18g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7

Additional information on 1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol

1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol (CAS No. 1024024-65-4): An Overview

1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol (CAS No. 1024024-65-4) is a unique and versatile compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive structure, which features two tetrafluoropropoxy groups attached to a propane backbone with a hydroxyl group at the central carbon atom.

The chemical structure of 1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol (CAS No. 1024024-65-4) is particularly interesting due to the presence of fluorine atoms. Fluorine is known for its high electronegativity and low polarizability, which can significantly influence the physical and chemical properties of molecules containing it. These properties make 1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol an attractive candidate for a wide range of applications.

In the field of pharmaceuticals, 1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol has been explored for its potential as a drug delivery vehicle. The fluorinated groups can enhance the lipophilicity of the molecule, allowing it to more easily penetrate cell membranes and deliver therapeutic agents to target sites. Recent studies have shown that compounds with similar structures exhibit improved bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

Beyond pharmaceutical applications, 1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol (CAS No. 1024024-65-4) has also found use in materials science. The unique combination of hydrophilic and hydrophobic properties makes it an excellent candidate for the development of advanced coatings and surface treatments. These coatings can provide enhanced resistance to water and other environmental factors, making them valuable in industries such as automotive and electronics.

In chemical synthesis, 1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol serves as a versatile building block for the creation of more complex molecules. Its reactivity and functional groups allow it to participate in a variety of reactions, including nucleophilic substitution and esterification. This versatility has led to its use in the synthesis of polymers and other functional materials with tailored properties.

The safety profile of 1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol (CAS No. 1024024-65-4) is an important consideration in its application. Extensive toxicological studies have been conducted to evaluate its potential risks. These studies have generally shown that the compound is well-tolerated at appropriate concentrations and does not pose significant health risks when used under controlled conditions.

In conclusion, 1,3-Bis(1H,1H,3H-tetrafluoropropoxy)-propan-2-ol (CAS No. 1024024-65-4) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties make it an exciting area of research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.